1-(2,2,2-Trifluoroethoxy)cyclobut-1-ene

• CAS No.: 61613-09-0
• Molecular Formula: C6H7F3O
• Molecular Weight: 152.11 g/mol
• IUPAC Name: 1-(2,2,2-trifluoroethoxy)cyclobutene
• InChI: InChI=1S/C6H7F3O/c7-6(8,9)4-10-5-2-1-3-5/h2H,1,3-4H2
• InChI Key: DQLIWFPDEGUDFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C1)OCC(F)(F)F

Description

1-(2,2,2-Trifluoroethoxy)cyclobut-1-ene is a fluorinated cyclobutene derivative characterized by a cyclobutene ring substituted with a trifluoroethoxy group (-OCH₂CF₃) at the 1-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,2,2-Trifluoroethoxy)cyclobut-1-ene typically involves the reaction of cyclobutene with 2,2,2-trifluoroethanol under specific conditions. One common method includes the use of a strong base, such as sodium hydride, to deprotonate the alcohol, followed by nucleophilic substitution on the cyclobutene ring .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would likely involve optimizing the reaction conditions to maximize yield and purity, potentially using continuous flow reactors for better control over reaction parameters.

Chemical Reactions Analysis

Types of Reactions

1-(2,2,2-Trifluoroethoxy)cyclobut-1-ene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or other oxygenated derivatives.

Reduction: Reduction reactions can yield cyclobutane derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the cyclobutene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include m-chloroperbenzoic acid (m-CPBA) and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Reagents like sodium hydride (NaH) and various alkyl halides are commonly employed.

Major Products Formed

The major products formed from these reactions include epoxides, cyclobutane derivatives, and various substituted cyclobutenes, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

1-(2,2,2-Trifluoroethoxy)cyclobut-1-ene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules and materials.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(2,2,2-Trifluoroethoxy)cyclobut-1-ene involves its interaction with various molecular targets, depending on the specific application. In organic synthesis, it acts as a nucleophile or electrophile in different reactions. In biological systems, it may interact with enzymes or receptors, modulating their activity through covalent or non-covalent interactions .

Comparison with Similar Compounds

The following analysis compares 1-(2,2,2-Trifluoroethoxy)cyclobut-1-ene with structurally or functionally related fluorinated compounds.

Structural Analogues

Compound Name	Key Structural Features	Physical/Chemical Differences	Applications/Reactivity
1-(2,2,2-Trifluoroethoxy)cyclobut-1-ene	Cyclobutene ring + trifluoroethoxy group	High ring strain; electron-deficient alkene	Potential intermediate for strained systems
4-Ethoxy-1,1,1-trifluoro-3-buten-2-one ()	Linear butenone + ethoxy/trifluoromethyl groups	Ketone functionality; no ring strain	Reacts as a Michael acceptor; used in fluorinated ketone synthesis
2-Chloro-1,1,1-trifluoroethane ()	Simple haloalkane (CF₃CH₂Cl)	Volatile gas; no unsaturated bonds	Industrial solvent; ozone-depleting potential

Key Observations :

• Ring Strain vs.
• Electron-Withdrawing Effects : The trifluoroethoxy group in the target compound is less electron-withdrawing than the trifluoromethyl ketone in 4-ethoxy-1,1,1-trifluoro-3-buten-2-one, altering nucleophilic attack sites.
• Volatility : Unlike gaseous 2-chloro-1,1,1-trifluoroethane, the cyclobutene derivative is likely a liquid or solid at room temperature, affecting handling and storage requirements .

Functional Analogues in Pharmaceuticals

The cyclobutene scaffold, however, is less common in marketed drugs compared to aromatic or aliphatic fluorinated systems .